Cas no 81428-01-5 (2-(1,3-Dioxoisoindol-2-yl)-N-methylethanesulfonamide)

2-(1,3-Dioxoisoindol-2-yl)-N-methylethanesulfonamide is a specialized sulfonamide derivative featuring a phthalimide (1,3-dioxoisoindol-2-yl) functional group. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its potential as a versatile intermediate. The sulfonamide moiety enhances its reactivity in nucleophilic substitution reactions, while the phthalimide group offers stability and utility in further derivatization. Its structural features make it suitable for applications in peptide coupling, heterocyclic synthesis, and drug discovery. The compound’s well-defined reactivity profile and compatibility with diverse reaction conditions underscore its value in method development and target-oriented synthesis.

2-(1,3-Dioxoisoindol-2-yl)-N-methylethanesulfonamide structure

81428-01-5 structure

Product Name:2-(1,3-Dioxoisoindol-2-yl)-N-methylethanesulfonamide

CAS No:81428-01-5

MF:C₁₁H₁₂N₂O₄S

MW:268.288981437683

MDL:MFCD00717185

CID:4200308

PubChem ID:13343576

Update Time:2025-11-06

2-(1,3-Dioxoisoindol-2-yl)-N-methylethanesulfonamide Chemical and Physical Properties

Names and Identifiers

- 2H-Isoindole-2-ethanesulfonamide, 1,3-dihydro-N-methyl-1,3-dioxo-
- 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-methylethanesulfonamide
- 2-(1,3-Dioxoisoindol-2-yl)-N-methylethanesulfonamide
- 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-methylethane-1-sulfonamide
- MFCD00717185
- SCHEMBL3757316
- SB64203
- H30620
- CS-0208042
- ALBB-014169
- AKOS005174262
- DB-374628
- CFVLSHVOFAKUNS-UHFFFAOYSA-N
- 2-(1,3-Dioxoisoindolin-2-yl)-N-methylethanesulfonamide
- 1,3-Dihydro-N-methyl-1,3-dioxo-2H-isoindole-2-ethanesulfonamide
- LS-04446
- 81428-01-5
- MDL： MFCD00717185
- Inchi： 1S/C11H12N2O4S/c1-12-18(16,17)7-6-13-10(14)8-4-2-3-5-9(8)11(13)15/h2-5,12H,6-7H2,1H3
- InChI Key： CFVLSHVOFAKUNS-UHFFFAOYSA-N
- SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CCS(NC)(=O)=O

Computed Properties

Exact Mass: 268.05177804Da
Monoisotopic Mass: 268.05177804Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 430
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 91.9Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 446.0±47.0 °C at 760 mmHg
Flash Point: 223.5±29.3 °C
Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(1,3-Dioxoisoindol-2-yl)-N-methylethanesulfonamide Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
HazardClass：IRRITANT

2-(1,3-Dioxoisoindol-2-yl)-N-methylethanesulfonamide Pricemore >>

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Chemenu	CM259788-5g	2-(1,3-Dioxoisoindolin-2-yl)-N-methylethanesulfonamide	81428-01-5	95%	5g	$533	2021-08-18
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TRC	D462625-250mg	2-(1,3-Dioxoisoindol-2-yl)-N-methylethanesulfonamide	81428-01-5		250mg	$98.00	2023-05-18
Matrix Scientific	063901-500mg	2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-methylethanesulfonamide	81428-01-5		500mg	$237.00	2023-09-09
Chemenu	CM259788-1g	2-(1,3-Dioxoisoindolin-2-yl)-N-methylethanesulfonamide	81428-01-5	95%	1g	$210	2024-07-23
abcr	AB408718-500 mg	2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-methylethanesulfonamide	81428-01-5		500MG	€254.60	2023-02-20
abcr	AB408718-1 g	2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-methylethanesulfonamide	81428-01-5		1g	€322.50	2023-06-17
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